Cas no 1255526-66-9 (3-(3-methyl-1H-indol-1-yl)propanehydrazide)

• Product Name: 3-(3-methyl-1H-indol-1-yl)propanehydrazide
• CAS No: 1255526-66-9
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• MDL: MFCD18372457
• CID: 5177824
• Update Time: 2025-06-11

3-(3-methyl-1H-indol-1-yl)propanehydrazide Chemical and Physical Properties

Names and Identifiers

• 3-(3-methyl-1H-indol-1-yl)propanehydrazide
• 1H-Indole-1-propanoic acid, 3-methyl-, hydrazide

• MDL： MFCD18372457
• Inchi： 1S/C12H15N3O/c1-9-8-15(7-6-12(16)14-13)11-5-3-2-4-10(9)11/h2-5,8H,6-7,13H2,1H3,(H,14,16)
• InChI Key： BXDAVXVLDWXJCA-UHFFFAOYSA-N
• SMILES： O=C(CCN1C=C(C)C2C=CC=CC1=2)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• XLogP3: 0.8
• Topological Polar Surface Area: 60

Additional information on 3-(3-methyl-1H-indol-1-yl)propanehydrazide

3-(3-methyl-1H-indol-1-yl)propanehydrazide: A Comprehensive Overview

3-(3-methyl-1H-indol-1-yl)propanehydrazide, identified by the CAS number 1255526-66-9, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, which belongs to the class of hydrazides, has garnered attention due to its unique structural features and potential applications in drug discovery. The molecule consists of a propanehydrazide moiety attached to a substituted indole ring, specifically at the 3-methyl position. This structural arrangement imparts unique chemical properties, making it a valuable compound for various research and development activities.

The indole ring system is a well-known structure in organic chemistry, often associated with biological activity. In this compound, the indole ring is further substituted with a methyl group at the 3-position, which may influence its reactivity and bioavailability. The hydrazide group, on the other hand, is known for its ability to form hydrogen bonds and participate in various chemical reactions, making it a versatile functional group in medicinal chemistry. The combination of these two moieties in 3-(3-methyl-1H-indol-1-yl)propanehydrazide creates a molecule with potential applications in areas such as anti-inflammatory, anti-cancer, and anti-diabetic therapies.

Recent studies have highlighted the potential of indole-based hydrazides as inhibitors of key enzymes involved in various pathological processes. For instance, research has shown that such compounds can modulate the activity of protein kinases, which are often overexpressed in cancer cells. This modulation can lead to cell cycle arrest or apoptosis, making these compounds promising candidates for anti-cancer drug development. Additionally, the methyl substitution on the indole ring may enhance the compound's stability and solubility, which are critical factors for drug delivery.

The synthesis of 3-(3-methyl-1H-indol-1-yl)propanehydrazide typically involves multi-step reactions, including nucleophilic substitution and condensation processes. Researchers have explored various synthetic pathways to optimize yield and purity, often employing catalytic agents or microwave-assisted techniques to accelerate reaction rates. These advancements have not only improved the synthesis process but also facilitated large-scale production for preclinical studies.

In terms of pharmacokinetics, studies have demonstrated that indole-containing hydrazides exhibit favorable absorption profiles in preclinical models. The presence of the hydrazide group may enhance membrane permeability, allowing for efficient uptake into target tissues. Furthermore, preliminary toxicity studies suggest that this compound has a relatively low toxicity profile at therapeutic doses, which is encouraging for its potential use in clinical settings.

The application of computational chemistry tools has been instrumental in understanding the molecular interactions of 3-(3-methyl-1H-indol-1-yl)propanehydrazide. Molecular docking studies have revealed that this compound can bind effectively to specific pockets on target proteins, such as cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation. These findings underscore its potential as a lead compound for developing selective kinase inhibitors.

In conclusion, 3-(3-methyl-1H-indol-1-yl)propanehydrazide, with its unique structural features and promising biological activities, represents a valuable asset in contemporary drug discovery efforts. Its ability to modulate key enzymatic targets coupled with favorable pharmacokinetic properties positions it as a strong candidate for further development in therapeutic areas such as oncology and inflammation. As research continues to uncover new insights into its mechanisms of action and optimization strategies, this compound holds great promise for advancing medical science.